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Compound of Interest

Compound Name: 2-Aminopropanamide

Cat. No.: B1330713

For Researchers, Scientists, and Drug Development Professionals

(S)-2-Aminopropanamide hydrochloride, also commonly known as L-Alaninamide
hydrochloride, is a versatile chiral building block derived from the amino acid L-alanine. Its
primary application in life science research is as a key intermediate in the synthesis of complex
organic molecules, particularly in the development of novel therapeutics. While it is not typically
used as a standalone bioactive agent in routine laboratory assays, its role in the generation of
compounds with significant biological activity is well-documented. These application notes
provide an overview of its utility, focusing on its application in medicinal chemistry and drug
discovery, alongside relevant experimental protocols.

Physicochemical Properties and Handling

(S)-2-Aminopropanamide hydrochloride is a white to off-white crystalline powder. Key
physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 33208-99-0 [1]
Molecular Formula CsH9CIN20 [1]
Molecular Weight 124.57 g/mol [1]
Melting Point 212-217 °C [2]

. Soluble in water. Sparingly
Solubility _ [3]
soluble in methanol.

Store in a cool, dry place
Storage ] [3]
under an inert atmosphere.

Core Applications in Life Science Research

The principal application of (S)-2-Aminopropanamide hydrochloride in life science research is
as a foundational scaffold in the synthesis of novel bioactive compounds. Its chiral nature and
functional groups (a primary amine and an amide) make it an attractive starting material for
creating diverse chemical libraries for drug screening.

Intermediate in the Synthesis of Anticonvulsant and
Antinociceptive Agents

A significant body of research highlights the use of L-Alaninamide hydrochloride in the
development of central nervous system (CNS) active compounds. Specifically, it serves as a
key building block for a series of alaninamide derivatives that have demonstrated potent
anticonvulsant and antinociceptive (pain-relieving) properties in preclinical studies.

Quantitative Data on Alaninamide Derivatives:

The following tables summarize the in vivo efficacy of various alaninamide derivatives
synthesized using (S)-2-Aminopropanamide hydrochloride as a starting material. These
studies demonstrate the potential of this scaffold in developing new treatments for epilepsy and
neuropathic pain.

Table 1: Anticonvulsant Activity of Alaninamide Derivatives in Mice[4][5][6][7]
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Compound MES (EDso, 6 Hz (32 mA) 6 Hz (44 mA) scPTZ (EDso,
mglkg) (EDso, mgl/kg) (EDso, mgl/kg) mglkg)

Compound 5 48.0 45.2 201.3 >100
Compound 14 49.6 31.3 - 67.4
Compound 26 64.3 15.6 29.9 >100
Compound 28 34.9 12.1 295 >100
Compound 53 89.7 29.9 68.0 -

Compound 60 73.6 24.6 56.3 -

MES: Maximal Electroshock Seizure test; scPTZ: subcutaneous Pentylenetetrazole seizure
test. EDso is the median effective dose required to produce a therapeutic effect in 50% of the
population.

Table 2: In Vitro Activity of Lead Compound 5[7]

Assay Target % Inhibition at 100 pM

Binding Assay Na* channel (site 2) 38.2%

o Caz* channel (Cavl.2, L-type,
Binding Assay ) L ) 82.3%
dihydropyridine site)

o Caz* channel (Cavl.2, L-type,
Binding Assay . ] 68.5%
diltiazem site)

o Caz* channel (Cavl.2, L-type,
Binding Assay o 57.1%
verapamil site)

Building Block for Peptide Synthesis

Given its amino acid origin, L-Alaninamide hydrochloride is utilized in peptide chemistry. It can
be incorporated into peptide chains or used to synthesize peptide mimetics, which may offer
improved stability or bioavailability compared to their natural counterparts.
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Biochemical Research

(S)-2-Aminopropanamide hydrochloride is also used in biochemical research to study protein
synthesis and metabolism.[4] Its structural similarity to the amino acid alanine allows it to be
used as a substrate or competitive inhibitor in certain enzymatic reactions to elucidate
metabolic pathways.[3] A notable advanced application is the use of hyperpolarized L-(1-
13C)alaninamide as an in vivo sensor to image the activity of aminopeptidase N (APN), as well
as to report on physiological pH and carbon dioxide levels.[6][8]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving (S)-2-
Aminopropanamide hydrochloride and its derivatives.

Protocol 1: General Synthesis of N-Substituted
Alaninamide Derivatives

This protocol outlines a general procedure for the synthesis of novel alaninamide derivatives,
which can then be screened for biological activity. This is a representative synthesis; specific
reaction conditions may need to be optimized for different target molecules.
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Caption: Proposed mechanism of action for anticonvulsant alaninamide derivatives.
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The in vitro data for compound 5, for instance, shows significant interaction with L-type voltage-
gated calcium channels and moderate interaction with site 2 of voltage-gated sodium channels.
[7]Inhibition of these channels leads to a decrease in neuronal excitability and a reduction in
neurotransmitter release, which are key mechanisms for controlling seizures.

Conclusion

(S)-2-Aminopropanamide hydrochloride is a valuable and versatile building block in medicinal
chemistry and drug discovery. Its primary role is as a starting material for the synthesis of novel
compounds with therapeutic potential, particularly in the area of central nervous system
disorders. The provided data and protocols illustrate its application in the development of new
anticonvulsant and antinociceptive agents. While direct biological applications of the compound
itself are less common, its utility as a synthetic intermediate is firmly established in life science
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1330713#use-of-s-2-
aminopropanamide-hydrochloride-in-life-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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